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Compound of Interest

Compound Name: D(-)-2-Aminobutyric acid

Cat. No.: B556109 Get Quote

Essential Safety and Handling Guide for D(-)-2-
Aminobutyric Acid
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

D(-)-2-Aminobutyric acid (CAS No. 2623-91-8). Adherence to these guidelines is essential for

ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
When handling D(-)-2-Aminobutyric acid, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.[1][2][3]
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Protection Type Specific Requirement Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[4]

To protect eyes from dust

particles and potential

splashes, preventing serious

eye irritation.[2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact which

can cause irritation.[2][3]

Body Protection
Laboratory coat or appropriate

protective clothing.

To protect skin and personal

clothing from contamination.[3]

[4]

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation.[4] If dust is

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator (e.g., N95

dust mask) should be used.[3]

To prevent inhalation of dust

particles which can cause

respiratory irritation.[2][3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for minimizing exposure and ensuring safety during the

handling of D(-)-2-Aminobutyric acid.

1. Preparation:

Ensure the work area is well-ventilated.[1][2] A chemical fume hood should be used when

handling larger quantities or if there is a potential for dust generation.

Confirm that an eyewash station and safety shower are readily accessible.

Assemble all necessary PPE as outlined in the table above.
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Have a chemical spill kit readily available.

2. Handling:

Wear all required PPE before handling the chemical.

Avoid direct contact with skin and eyes.[1]

Minimize dust generation and accumulation.[1]

Weigh and transfer the chemical in a designated area, preferably within a fume hood or

ventilated enclosure.

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible substances such as strong oxidizing agents.[4]

Disposal Plan
Proper disposal of D(-)-2-Aminobutyric acid and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste.[4]

Regulatory Compliance: Consult and adhere to all local, regional, and national hazardous

waste regulations for complete and accurate classification and disposal.[4]

Waste Collection: Collect waste material, including any contaminated PPE and spill cleanup

materials, in a suitable, labeled, and sealed container.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1][2] Do not allow the chemical to enter drains or waterways.[1]
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Emergency Procedures: Chemical Spill Workflow
In the event of a spill, a clear and immediate response is necessary to contain the situation and

prevent exposure.

Initial Response
Containment & Cleanup Final Steps

Evacuate Immediate Area Alert Others Nearby Assess Spill Severity
Don Appropriate PPEMinor Spill

Evacuate Building & Call Emergency ServicesMajor Spill

Contain Spill with Absorbent Material Sweep Up and Collect Waste Decontaminate Spill Area Package and Label Waste for Disposal Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of D(-)-2-Aminobutyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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